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Compound of Interest

Compound Name: Trifloxystrobin

Cat. No.: B8790963

Essential Safety and Handling Guide for
Trifloxystrobin

This guide provides critical safety and logistical information for researchers, scientists, and drug
development professionals handling Trifloxystrobin. Adherence to these procedures is
essential for ensuring personal safety and minimizing environmental contamination.

Personal Protective Equipment (PPE)

When handling Trifloxystrobin, a comprehensive PPE strategy is crucial to prevent exposure.
The following equipment is mandatory:

e Eye and Face Protection: Wear tightly fitting safety goggles with side-shields or a full-face
shield to protect against splashes and dust.[1][2][3] Do not wear contact lenses when
handling this chemical.[3] An eye wash unit should be readily accessible.[4]

e Hand Protection: Chemical-resistant, waterproof gloves are required.[1][2] Recommended
materials include barrier laminate, butyl rubber, nitrile rubber, neoprene rubber, or polyvinyl
chloride (PVC), with a thickness of >14 mils.[1] Always inspect gloves for leaks before use
and wash them thoroughly with soap and water before removal.[3][5] After use, hands should
be washed and dried, followed by the application of a non-perfumed moisturizer.[4]
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» Body Protection: Wear a long-sleeved shirt, long pants, and an apron.[1][4] For tasks with a
higher risk of exposure, coveralls or a chemical-resistant suit should be worn.[1][6]

o Footwear: Use unlined, chemical-resistant boots that extend to mid-calf.[5][7] Pant legs
should be worn outside the boots to prevent the chemical from entering.[7]

» Respiratory Protection: A respirator may be necessary, especially when handling
concentrated or highly toxic pesticides, or if ventilation is inadequate.[3][5][8] Use a NIOSH-
approved respirator with the correct filter for particulates.[5][8][9]

Quantitative Safety Data

The following table summarizes key quantitative data for Trifloxystrobin, providing at-a-glance
information for risk assessment.

Parameter Value Source
Acute Toxicity (Oral LD50, Rat)  >5000 mg/kg [4]
Acute Toxicity (Dermal LD50,

. >2000 mg/kg [4]
Rabbit)
Acute Toxicity (Inhalation

4.65 mgl/l [4]

LC50, Rat)
Water Solubility 610 po/l (at 25 °C) [8]
Melting Point 729 °C [10]
Boiling Point Approximately 312 °C [10]

Operational Plan for Safe Handling

A systematic approach to handling Trifloxystrobin is essential to minimize risks. The following
step-by-step operational plan should be followed:

e Preparation:

o Ensure the work area is well-ventilated, using local exhaust ventilation where solids are
handled as powders or crystals.[4][9]
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o Inspect all PPE for integrity before use.[11]
o Have an emergency plan and ensure all personnel are familiar with it.

o Keep an eye wash station and safety shower readily accessible.[8]

e Handling:

[¢]

Avoid all personal contact, including inhalation of dust or vapors.[2][4]

[e]

Ground and bond containers and receiving equipment to prevent static discharge.[9][12]

[e]

Avoid creating dust; the enrichment of fine dust can lead to an explosion hazard.[9]

o

Do not eat, drink, or smoke in the work area.[9]
e Post-Handling:
o Wash hands and any exposed skin thoroughly with soap and water after handling.[1][9]

o Remove contaminated clothing immediately.[1][9] Wash contaminated clothing separately
from other laundry before reuse.[8][9]

o Clean all equipment used in the handling process.

Disposal Plan

Proper disposal of Trifloxystrobin and its containers is critical to prevent environmental
contamination.

o Waste Disposal: All waste must be handled in accordance with local, state, and federal
regulations.[4] This material and its container must be disposed of as hazardous waste.[4]
Options include removal to a licensed chemical destruction plant or controlled incineration
with flue gas scrubbing.[2] Do not allow the product to enter drains or sewer systems.[2]

o Container Disposal: Puncture and dispose of empty containers at an authorized landfill, or
triple rinse (or equivalent) and offer for recycling or reconditioning.[2][4]
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Emergency Procedures: First Aid

Immediate action is crucial in the event of exposure to Trifloxystrobin.

o General Advice: In all cases of doubt, or when symptoms persist, seek medical advice.[9]
Remove the affected person from the danger area and keep them warm and still.[9]

o Eye Contact: Immediately wash out with fresh, running water for at least 15-20 minutes,
holding the eyelids apart.[1][9] Remove contact lenses if present and easy to do so.[9]

o Skin Contact: Immediately remove all contaminated clothing.[1][4] Flush skin and hair with
running water and soap for 15-20 minutes.[1][4]

 Inhalation: Move the person to fresh air.[4][9] If breathing is difficult or has stopped, provide
artificial respiration and seek immediate medical assistance.[2][9]

 Ingestion: Rinse the mouth with water if the person is conscious.[9] Do NOT induce vomiting.
[1][9] Immediately call a poison control center or doctor for treatment advice.[1]

Safe Handling Workflow

The following diagram illustrates the logical workflow for the safe handling of Trifloxystrobin,
from preparation to disposal.
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Caption: Workflow for Safe Handling of Trifloxystrobin.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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